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molecular formula C8H6ClF3N2O B1521284 N-(2,2,2-trifluoroethyl)-4-chloropyridine-2-carboxamide CAS No. 928256-34-2

N-(2,2,2-trifluoroethyl)-4-chloropyridine-2-carboxamide

Cat. No. B1521284
CAS RN: 928256-34-2
M. Wt: 238.59 g/mol
InChI Key: IOPYEKQGPJVSAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08071600B2

Procedure details

1-hydroxybenzotriazole (0.53 g, 3.5 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (WSC) (0.67 g, 3.5 mmol) and 2,2,2-trifluoroethyl amine (0.51 ml. 6.35 mmol) were added to a dichloromethane solution (5 ml) of 4-chloropyridine-2-carboxylic acid (0.5 g, 3.17 mmol) and the mixture was stirred at room temperature for one hour. Water was added to the reaction solution, which was then extracted with ethyl acetate. The extraction solution with ethyl acetate was dried over magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=11:1→5:1). The purified product was concentrated to dryness under reduced pressure to obtain N-(2,2,2-trifluoroethyl)-4-chloropyridine-2-carboxamide (435 mg) as white powder.
Name
1-hydroxybenzotriazole
Quantity
0.53 g
Type
reactant
Reaction Step One
Name
1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
0.67 g
Type
reactant
Reaction Step One
Name
2,2,2-trifluoroethyl amine
Quantity
0.51 mL
Type
reactant
Reaction Step One
Name
4-chloropyridine-2-carboxylic acid
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
N-(2,2,2-trifluoroethyl)-4-chloropyridine-2-carboxamide

Identifiers

REACTION_CXSMILES
ON1C2C=CC=CC=2N=N1.Cl.CN(C)CCCN=C=NCC.[F:23][C:24]([F:28])([F:27])[CH2:25][NH2:26].[Cl:29][C:30]1[CH:35]=[CH:34][N:33]=[C:32]([C:36](O)=[O:37])[CH:31]=1>O.ClCCl>[F:23][C:24]([F:28])([F:27])[CH2:25][NH:26][C:36]([C:32]1[CH:31]=[C:30]([Cl:29])[CH:35]=[CH:34][N:33]=1)=[O:37] |f:1.2|

Inputs

Step One
Name
1-hydroxybenzotriazole
Quantity
0.53 g
Type
reactant
Smiles
ON1N=NC2=C1C=CC=C2
Name
1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
0.67 g
Type
reactant
Smiles
Cl.CN(CCCN=C=NCC)C
Name
2,2,2-trifluoroethyl amine
Quantity
0.51 mL
Type
reactant
Smiles
FC(CN)(F)F
Name
4-chloropyridine-2-carboxylic acid
Quantity
0.5 g
Type
reactant
Smiles
ClC1=CC(=NC=C1)C(=O)O
Name
dichloromethane
Quantity
5 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
was then extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The extraction solution with ethyl acetate was dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=11:1→5:1)
CONCENTRATION
Type
CONCENTRATION
Details
The purified product was concentrated to dryness under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
N-(2,2,2-trifluoroethyl)-4-chloropyridine-2-carboxamide
Type
product
Smiles
FC(CNC(=O)C1=NC=CC(=C1)Cl)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 435 mg
YIELD: CALCULATEDPERCENTYIELD 57.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.